2,4-Dichloro-6-ethoxy-1,3,5-triazine
Overview
Description
2,4-Dichloro-6-ethoxy-1,3,5-triazine is a useful research compound. Its molecular formula is C5H5Cl2N3O and its molecular weight is 194.02 g/mol. The purity is usually 95%.
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Scientific Research Applications
UV Light Absorbing Derivatives
- Jiang, Wang, and Li (2008) reported the synthesis of pure 6-(4-methoxyphenyl)-2,4-dichloro-1,3,5-triazine and its use in creating bis(resorcinyl) triazine derivatives, which can act as UV light absorbers (Jiang, Wang, & Li, 2008).
Photoinitiator for Polymerization
- Kabatc, Czech, and Kowalczyk (2011) explored the use of 2,4-bis-(trichloromethyl)-6-(4-methoxy)phenyl-1,3,5-triazine as a radical reactive photoinitiator for UV-crosslinking of acrylic adhesives and as an effective co-initiator in photoinitiating systems under visible light (Kabatc, Czech, & Kowalczyk, 2011).
Star-Shaped Dendrimers Synthesis
- Meng, Wu, Shao, and Sun (2011) synthesized novel star-shaped 2,4,6-trisubstituted 1,3,5-triazine dendrimers, characterized by various spectroscopic methods, demonstrating their potential in forming three-dimensional network architectures (Meng, Wu, Shao, & Sun, 2011).
Antibacterial Cellulose Treatment
- Li, Ma, Liu, Liu, Li, Ren, and Huang (2016) developed a method using 2,4-dichloro-6-hydroxy-1,3,5-triazine for treating cellulose fibers, creating durable and renewable antibacterial cotton fabrics (Li et al., 2016).
Hyperbranched Poly(ether ketone) Synthesis
- Cho, Chang, Kim, Lee, and Kim (2001) prepared a hyperbranched poly(ether ketone) with 1,3-s-triazine moiety, showing significant changes in solubility and thermal properties upon peripheral functionalization (Cho et al., 2001).
Triazine Ring Functionalization
- Werlé, Yin, Heinemann, Hauser, and Meyer (2017) reported the synthesis and characterization of a sterically demanding triazine with flexible methylene linkages, opening new possibilities for the design of novel triazine molecules (Werlé et al., 2017).
Chlorination and Oxidation Reagent
- Thorat, Bhong, and Karade (2013) synthesized 2,4,6-tris[(4-dichloroiodo)phenoxy)]-1,3,5-triazine for chlorination and oxidation reactions, demonstrating its recyclability and effectiveness (Thorat, Bhong, & Karade, 2013).
Mechanism of Action
Target of Action
Similar compounds such as 2,4-dichloro-6-methoxy-1,3,5-triazine have been used as reagents in radioimmunoassay for d-ala2-dermorphin, a natural peptide extracted from amphibian skin . This suggests that the compound may interact with peptide targets.
Mode of Action
More research is needed to elucidate the specific interactions of this compound with its targets .
Result of Action
Based on its use as a reagent in radioimmunoassays, it may have the potential to influence peptide interactions .
Properties
IUPAC Name |
2,4-dichloro-6-ethoxy-1,3,5-triazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5Cl2N3O/c1-2-11-5-9-3(6)8-4(7)10-5/h2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMSBXLTWCMFPDZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NC(=N1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60171422 |
Source
|
| Record name | 2,4-Dichloro-6-ethoxy-1,3,5-triazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60171422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
18343-30-1 |
Source
|
| Record name | 2,4-Dichloro-6-ethoxy-1,3,5-triazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18343-30-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4-Dichloro-6-ethoxy-1,3,5-triazine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018343301 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Dichloro-6-ethoxy-1,3,5-triazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60171422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-dichloro-6-ethoxy-1,3,5-triazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.370 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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